Cas no 113899-36-8 (3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester)
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester is a heterocyclic compound featuring a thiophene backbone substituted with an amino group at the 3-position and a nitro group at the 5-position, along with a methyl ester functionality at the 2-carboxylic acid position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive amino and nitro groups allow for further derivatization, enabling the construction of complex molecular frameworks. The methyl ester enhances solubility and facilitates downstream reactions. The compound is valued for its stability and well-defined reactivity profile, making it suitable for precision applications in research and industrial chemistry.
113899-36-8 structure
Product Name:3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
CAS No:113899-36-8
MF:C6H6N2O4S
MW:202.187839984894
CID:130326
PubChem ID:2808145
Update Time:2025-06-06
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-5-nitrothiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 3-amino-5-nitro-, methyl ester
- 3-AMino-5-nitro-thiophene-2-carboxylic acid Methyl ester
- 2-Thiophenecarboxylicacid,3-amino-5-nitro-,methylester(9CI)
- DTXSID90384568
- 3-Amino-5-nitrothiophene-2-carboxylic acid methyl ester
- 113899-36-8
- G11472
- CS-0216615
- 2-Thiophenecarboxylic acid, 3-amino-5-nitro-, methyl ester
- EN300-5255472
- methyl3-amino-5-nitrothiophene-2-carboxylate
- DB-334801
- 3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
-
- Inchi: 1S/C6H6N2O4S/c1-12-6(9)5-3(7)2-4(13-5)8(10)11/h2H,7H2,1H3
- InChI Key: WUOQQUBKJDJZJY-UHFFFAOYSA-N
- SMILES: S1C(=CC(=C1C(=O)OC)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 202.00488
- Monoisotopic Mass: 202.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 95.46
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005239-1g |
Methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 1g |
$221.76 | 2023-09-04 | |
| Chemenu | CM199794-5g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 5g |
$777 | 2021-08-05 | |
| TRC | B404840-10mg |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester |
113899-36-8 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B404840-50mg |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester |
113899-36-8 | 50mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B404840-100mg |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester |
113899-36-8 | 100mg |
$ 196.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A927995-50mg |
3-AMino-5-nitro-thiophene-2-carboxylic acid Methyl ester |
113899-36-8 | 50mg |
¥1,134.00 | 2022-09-29 | ||
| Chemenu | CM199794-5g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 5g |
$777 | 2023-01-19 | |
| Enamine | EN300-5255472-0.05g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 0.05g |
$67.0 | 2023-05-26 | |
| Enamine | EN300-5255472-0.1g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 0.1g |
$101.0 | 2023-05-26 | |
| Enamine | EN300-5255472-0.25g |
methyl 3-amino-5-nitrothiophene-2-carboxylate |
113899-36-8 | 95% | 0.25g |
$144.0 | 2023-05-26 |
3-Amino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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